Cas no 926258-12-0 (1-(4-Isopropyl-benzoyl)piperazine)

• Product Name: 1-(4-Isopropyl-benzoyl)piperazine
• CAS No: 926258-12-0
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• MDL: MFCD06795920
• CID: 4665615
• PubChem ID: 16769426
• Update Time: 2025-05-26

1-(4-Isopropyl-benzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ISOPROPYL-BENZOYL)-PIPERAZINE
• 1-([4-(Propan-2-yl)phenyl]carbonyl)piperazine
• 1-[4-(propan-2-yl)benzoyl]piperazine
• piperazin-1-yl-(4-propan-2-ylphenyl)methanone
• SCHEMBL12015795
• AKOS000125759
• (4-Isopropylphenyl)(piperazin-1-yl)methanone
• MFCD06795920
• EN300-30492
• G23073
• GS3269
• AS-11229
• Z228586886
• 926258-12-0
• CS-0245424
• 1-(4-isopropylbenzoyl)piperazine
• 1-(4-Isopropyl-benzoyl)piperazine

• MDL： MFCD06795920
• Inchi： 1S/C14H20N2O/c1-11(2)12-3-5-13(6-4-12)14(17)16-9-7-15-8-10-16/h3-6,11,15H,7-10H2,1-2H3
• InChI Key： HYPVDIPJTCMUGG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C)C)N1CCNCC1

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Melting Point: 128-132°C

1-(4-Isopropyl-benzoyl)piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 1-(4-Isopropyl-benzoyl)piperazine

1-(4-Isopropyl-benzoyl)piperazine: A Comprehensive Overview

1-(4-Isopropyl-benzoyl)piperazine (CAS No. 926258-12-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as PIP-BP, is a derivative of piperazine and features an isopropylbenzoyl group, which imparts unique chemical and biological properties. In this comprehensive overview, we will delve into the structure, synthesis, biological activity, and potential applications of 1-(4-Isopropyl-benzoyl)piperazine.

Chemical Structure and Synthesis

The chemical structure of 1-(4-Isopropyl-benzoyl)piperazine consists of a piperazine ring attached to a 4-isopropylbenzoyl group. The piperazine ring is a six-membered heterocyclic compound with two nitrogen atoms, while the 4-isopropylbenzoyl group is an aromatic ring with an isopropyl substituent at the para position. The synthesis of 1-(4-Isopropyl-benzoyl)piperazine typically involves the reaction of piperazine with 4-isopropylbenzoyl chloride in the presence of a base such as triethylamine or pyridine. This reaction proceeds via nucleophilic acylation, resulting in the formation of the desired product.

Biological Activity and Mechanism of Action

1-(4-Isopropyl-benzoyl)piperazine has been studied for its potential biological activities, including its effects on the central nervous system (CNS). Recent research has shown that this compound exhibits agonistic activity at serotonin receptors, particularly the 5-HT_2A receptor. This activity is thought to contribute to its psychoactive properties and may have implications for the treatment of various neurological disorders.

In addition to its serotonin receptor activity, 1-(4-Isopropyl-benzoyl)piperazine has also been investigated for its potential as an anticonvulsant agent. Studies have demonstrated that it can effectively reduce seizure activity in animal models, suggesting its potential use in the management of epilepsy. The mechanism underlying this anticonvulsant effect is not yet fully understood but may involve modulation of ion channels or neurotransmitter systems.

Potential Therapeutic Applications

The unique pharmacological profile of 1-(4-Isopropyl-benzoyl)piperazine makes it a promising candidate for various therapeutic applications. One area of particular interest is its potential use in the treatment of neuropsychiatric disorders such as depression and anxiety. The compound's agonistic activity at serotonin receptors may help to restore neurotransmitter imbalances associated with these conditions.

Beyond neuropsychiatric applications, 1-(4-Isopropyl-benzoyl)piperazine has also shown promise in pain management. Preclinical studies have indicated that it can exert analgesic effects by modulating pain pathways in the CNS. This property could make it a valuable addition to existing pain management strategies, particularly for chronic pain conditions.

Clinical Trials and Safety Considerations

To date, there have been limited clinical trials investigating the safety and efficacy of 1-(4-Isopropyl-benzoyl)piperazine. However, preclinical studies have provided valuable insights into its safety profile. Animal studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. Nevertheless, further research is needed to fully evaluate its safety in human subjects.

In terms of potential side effects, common concerns include gastrointestinal disturbances, dizziness, and drowsiness. These side effects are generally mild and transient but should be monitored closely during clinical trials. Additionally, due to its psychoactive properties, caution should be exercised when administering 1-(4-Isopropyl-benzoyl)piperazine to patients with a history of psychiatric disorders.

FUTURE DIRECTIONS AND CONCLUSION

The ongoing research into 1-(4-Isopropyl-benzoyl)piperazine holds great promise for advancing our understanding of its therapeutic potential. Future studies should focus on elucidating its mechanism of action at a molecular level and conducting more extensive clinical trials to assess its safety and efficacy in human subjects.

In conclusion, 1-(4-Isopropyl-benzoyl)piperazine (CAS No. 926258-12-0) is a multifaceted compound with a range of potential applications in medicine. Its unique chemical structure and biological activities make it an intriguing candidate for further investigation and development as a therapeutic agent.